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Compound of Interest

Compound Name: 7-Bromohept-2-yne

Cat. No.: B15313926

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for the versatile
reagent, 7-Bromohept-2-yne (CsH11Br). The following sections detail its Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, offering valuable insights
for its identification, characterization, and application in organic synthesis and drug discovery.

Spectroscopic Data Summary

The empirical formula for 7-Bromohept-2-yne is C7H11Br, with a molecular weight of 175.07
g/mol .[1] The following tables summarize the key spectral data for this compound.

'H NMR (Proton Nuclear Magnetic Resonance) Data

Predicted data based on established chemical shift principles for similar structures.
Experimental data was not available in the searched literature.
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Chemical Shift (8)

Multiplicity Integration Assignment
ppm
~3.4 Triplet (t) 2H H-7 (-CH2Br)
~2.2 Triplet of Triplets (tt) 2H H-4 (-CH2-)
~1.9 Quintet (p) 2H H-6 (-CH2-)
~1.8 Triplet (t) 3H H-1 (-CHs)
~1.6 Sextet (s) 2H H-5 (-CH2-)

13C NMR (Carbon-13 Nuclear Magnetic Resonance) Data

Specific experimental data is noted as being available in spectral databases, though explicit

values were not found in the public domain literature searched.

Chemical Shift (6) ppm

Assignment

~80 C-2 or C-3 (Alkyne)
~75 C-2 or C-3 (Alkyne)
~33 C-7 (-CH2Br)

~31 C-5

~27 C-6

~18 C-4

~3 C-1

IR (Infrared) Spectroscopy Data
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Wavenumber (cm~?) Intensity Assignment

~2940 Medium-Strong C-H Stretch (sp?3)

~2250 Medium C=C Stretch (Internal Alkyne)
~1450 Medium C-H Bend (CH2)

~650 Strong C-Br Stretch

Mass Spectrometry (MS) Data

Mass-to-Charge Ratio

Relative Intensity Assignment
(m/z)
[M]* Molecular lon (Isotopic
174/176 Low
pattern for Br)
95 High [C7H11]* (Loss of Br)
67 Medium [CsH7]*
53 Medium [CaHs]*

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectral data presented
above. Specific instrument parameters may vary.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A sample of 7-Bromohept-2-yne (typically 5-25 mg) is dissolved in a deuterated solvent (e.g.,
CDCIs, 0.5-1.0 mL) in a standard 5 mm NMR tube. The spectrum is acquired on a 300 MHz or
higher field NMR spectrometer. For *H NMR, a standard pulse sequence is used, and chemical
shifts are referenced to the residual solvent peak or an internal standard (e.qg.,
tetramethylsilane, TMS, at 0 ppm). For 33C NMR, a proton-decoupled pulse sequence is
employed to obtain singlets for each unique carbon atom.

Infrared (IR) Spectroscopy
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The IR spectrum is typically obtained using a Fourier Transform Infrared (FT-IR) spectrometer.
A neat liquid sample of 7-Bromohept-2-yne is placed as a thin film between two salt plates
(e.g., NaCl or KBr). Alternatively, Attenuated Total Reflectance (ATR) can be used by placing a
drop of the sample directly on the ATR crystal. The spectrum is recorded over a range of
approximately 4000-400 cm~1, with a resolution of 4 cm~1.

Mass Spectrometry (MS)

Mass spectral data is commonly acquired using a Gas Chromatography-Mass Spectrometry
(GC-MS) system. A dilute solution of 7-Bromohept-2-yne in a volatile organic solvent (e.g.,
dichloromethane or diethyl ether) is injected into the GC. The compound is separated from the
solvent and any impurities on a capillary column and then introduced into the mass
spectrometer. Electron lonization (El) at 70 eV is a common method for generating the
molecular ion and fragment ions. The mass analyzer (e.g., a quadrupole) separates the ions
based on their mass-to-charge ratio.

Data Interpretation and Structural Elucidation

The following diagram illustrates the logical workflow for characterizing an organic compound
like 7-Bromohept-2-yne using the discussed spectroscopic methods.

Spectroscopic Analysis Data Interpretation
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Workflow for the spectroscopic characterization of 7-Bromohept-2-yne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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